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Compound of Interest

Compound Name: 1-(2-Morpholinoethyl)-2-thiourea

Cat. No.: B050385 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of 1-(2-Morpholinoethyl)-2-thiourea (CAS No. 122641-10-5). Adherence to these

guidelines is essential for ensuring personal safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense

against potential exposure to 1-(2-Morpholinoethyl)-2-thiourea. The following table

summarizes the required PPE for various operations.
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Operation Required Personal Protective Equipment

Handling/Weighing

- Gloves: Nitrile or other chemically resistant

gloves. - Eye Protection: Safety glasses with

side shields or chemical splash goggles. -

Respiratory Protection: Use in a well-ventilated

area. If dust is generated, a NIOSH-approved

respirator for dusts is recommended. - Lab

Coat: Standard laboratory coat.

Solution Preparation

- Gloves: Nitrile or other chemically resistant

gloves. - Eye Protection: Chemical splash

goggles. - Respiratory Protection: Work in a

chemical fume hood. - Lab Coat: Standard

laboratory coat.

Spill Cleanup

- Gloves: Heavy-duty, chemically resistant

gloves. - Eye Protection: Chemical splash

goggles and a face shield. - Respiratory

Protection: A NIOSH-approved respirator with

appropriate cartridges for organic vapors and

particulates. - Protective Clothing: Chemical-

resistant suit or apron.

Safe Handling and Storage
Engineering Controls:

Always handle 1-(2-Morpholinoethyl)-2-thiourea in a well-ventilated area.[1] For

procedures that may generate dust or aerosols, a chemical fume hood is mandatory.

An eyewash station and safety shower should be readily accessible in the immediate work

area.[2]

Procedural Controls:

Avoid Inhalation and Contact: Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Avoid contact with skin and eyes.[3]
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Hygiene Practices: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in

areas where the chemical is handled or stored.[2]

Storage: Store in a tightly closed container in a cool, well-ventilated place.[1][2] Keep away

from incompatible materials such as strong acids, strong oxidizing agents, and peroxides.[2]

[4]

Spill and Emergency Procedures
In Case of a Spill:

Evacuate: Immediately evacuate personnel from the spill area.[2]

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, carefully collect the material in a manner that avoids

generating dust and place it in a sealed container for disposal.[2]

Decontamination: Clean the spill area thoroughly with soap and water.[2]

First Aid Measures:

If on Skin: Immediately wash with plenty of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1] If skin irritation occurs, seek medical attention.[1]

If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] Seek medical advice.

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[1] If you

feel unwell, get medical help.[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting.[1] Call a poison control center

or doctor immediately.[1]

Disposal Plan
All waste containing 1-(2-Morpholinoethyl)-2-thiourea must be treated as hazardous waste.
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Waste Collection: Collect all waste material, including contaminated PPE, in clearly labeled,

sealed containers.

Disposal: Dispose of the contents and container at an approved waste treatment and

disposal facility in accordance with all applicable local, regional, and national regulations.[1]

[5] Do not allow the substance to enter drains or the environment.[5][6]

Visual Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling and disposal of 1-(2-
Morpholinoethyl)-2-thiourea.
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Workflow for Safe Handling of 1-(2-Morpholinoethyl)-2-thiourea
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Caption: A flowchart illustrating the procedural steps for safely handling 1-(2-
Morpholinoethyl)-2-thiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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